Cas no 1021145-75-4 (N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine)

• Product Name: N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine
• CAS No: 1021145-75-4
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5214869
• Update Time: 2026-03-06

N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1-cyclohexyl-N1,N2-dimethyl-
• N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine

• Inchi： 1S/C10H22N2/c1-11-8-9-12(2)10-6-4-3-5-7-10/h10-11H,3-9H2,1-2H3
• InChI Key： APHIKOCDGDGHIL-UHFFFAOYSA-N
• SMILES： C(N(C1CCCCC1)C)CNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine

Introduction to N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine (CAS No. 1021145-75-4)

N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine, a compound with the chemical identifier CAS No. 1021145-75-4, is a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its complex and highly functionalized structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The unique arrangement of its atoms and functional groups makes it a promising candidate for various therapeutic interventions.

The molecular structure of N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine consists of a cyclohexane ring substituted with an N-methyl group and a secondary amine group connected to an ethyl chain that is further substituted with another methylamino group. This intricate configuration imparts distinct chemical properties that make it valuable for synthetic chemistry and pharmacological studies. The presence of multiple nitrogen atoms and alkyl chains enhances its reactivity, allowing for diverse modifications and derivations that can be tailored for specific biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The cyclohexane ring in N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine provides a stable scaffold that can be easily functionalized to create bioactive molecules. This structural feature has led to its exploration as a precursor in the synthesis of potential therapeutic agents targeting central nervous system disorders.

One of the most compelling aspects of this compound is its potential role in the development of drugs that interact with neurotransmitter systems. The secondary amine group and the methylamino substituent are particularly relevant, as they can mimic or inhibit the action of natural neurotransmitters such as serotonin and dopamine. Researchers have been investigating how modifications to these functional groups can enhance binding affinity and selectivity for specific receptors, thereby improving therapeutic efficacy.

Recent studies have highlighted the compound's utility in the synthesis of molecules with antidepressant and anxiolytic properties. The cyclohexyl backbone provides a favorable pharmacokinetic profile, while the alkyl chains contribute to membrane permeability, ensuring effective brain penetration. These characteristics make N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine a valuable building block for designing next-generation psychotropic drugs.

The pharmaceutical industry has also been exploring this compound for its potential in treating cardiovascular diseases. The ability to modulate neurotransmitter activity can have downstream effects on blood pressure regulation and heart rate control. Preclinical studies have shown promising results when using derivatives of N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine in animal models, suggesting its feasibility as a lead compound for cardiovascular therapeutics.

Beyond its therapeutic applications, N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine has been utilized in biochemical research to understand enzyme mechanisms and receptor interactions. Its complex structure allows researchers to probe how different functional groups influence molecular recognition processes. This knowledge is crucial for designing drugs that can interact more effectively with biological targets, leading to improved drug design strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the desired framework efficiently. The development of robust synthetic protocols ensures that researchers can produce sufficient quantities of high-purity material for both laboratory studies and potential clinical trials.

In conclusion, N-methyl-N-[2-(methylamino)ethyl]cyclohexanamine (CAS No. 1021145-75-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications in drug development. Its role in modulating neurotransmitter systems and its utility as a precursor for bioactive molecules highlight its importance in both academic research and industrial settings. As research continues to uncover new therapeutic possibilities, this compound is poised to play a pivotal role in shaping the future of medicine.